Cas no 1361723-18-3 (2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine)

• Product Name: 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine
• CAS No: 1361723-18-3
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4927071
• Update Time: 2025-05-20

2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-11-6-7(5-10(15)16-11)12-8(13)3-2-4-9(12)14/h2-6H,1H3
• InChI Key： JIOULTSWEOUVKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(N=C(C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine

Comprehensive Overview of 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine (CAS No. 1361723-18-3)

2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine (CAS No. 1361723-18-3) is a specialized chlorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of multiple chlorine atoms and a methoxy group in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine is C₁₂H₈Cl₃NO, with a molecular weight of 288.55 g/mol. Its unique structural features, including the 2,6-dichlorophenyl moiety, contribute to its potential as a building block for more complex molecules. Researchers are particularly interested in its role in developing crop protection agents and pharmaceutical intermediates, aligning with current trends in sustainable agriculture and drug discovery.

One of the key reasons for the growing interest in 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine is its versatility in cross-coupling reactions, which are pivotal in modern organic synthesis. The compound's chlorine substituents serve as excellent leaving groups, facilitating reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are frequently searched in academic and industrial contexts, highlighting the compound's relevance in cutting-edge research.

In the pharmaceutical sector, 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine is explored for its potential as a precursor to kinase inhibitors and anti-inflammatory agents. Kinase inhibitors are a hot topic in drug development, particularly for cancer therapy, as evidenced by the surge in related publications and patents. The compound's ability to modulate biological pathways makes it a candidate for further investigation in targeted therapies.

From an agrochemical perspective, this compound is studied for its role in synthesizing herbicides and pesticides. With the increasing demand for environmentally friendly pest control solutions, researchers are focusing on derivatives of 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine that exhibit lower toxicity to non-target organisms. This aligns with the global push toward sustainable farming practices, a topic frequently queried in search engines.

The synthesis of 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine typically involves multi-step reactions, starting from commercially available pyridine derivatives. Optimizing its yield and purity is a common challenge addressed in recent studies, reflecting the compound's industrial significance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further applications.

Market trends indicate a steady demand for 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine, driven by its utility in both pharmaceuticals and agrochemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and chemical industries. Its CAS No. 1361723-18-3 serves as a unique identifier, streamlining procurement and regulatory compliance.

In conclusion, 2-Chloro-4-(2,6-dichlorophenyl)-6-methoxypyridine (CAS No. 1361723-18-3) is a compound of considerable scientific and industrial interest. Its applications span across drug discovery, agricultural chemistry, and material science, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of novel bioactive molecules.